Cas no 2174001-27-3 (rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine)

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine structure
2174001-27-3 structure
Product Name:rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
CAS No:2174001-27-3
MF:C7H13NO2
MW:143.183622121811
CID:5774811
PubChem ID:124383528
Update Time:2023-11-25

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1588069
    • 2174001-27-3
    • rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
    • rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
    • Inchi: 1S/C7H13NO2/c1-2-8-5-7-6(1)9-3-4-10-7/h6-8H,1-5H2/t6-,7-/m0/s1
    • InChI Key: ILUCEYQSSPPTTB-BQBZGAKWSA-N
    • SMILES: O1CCO[C@H]2CNCC[C@H]12

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 30.5Ų

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1588069-0.05g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.05g
$1188.0 2023-06-04
Enamine
EN300-1588069-0.1g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.1g
$1244.0 2023-06-04
Enamine
EN300-1588069-0.25g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.25g
$1300.0 2023-06-04
Enamine
EN300-1588069-0.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.5g
$1357.0 2023-06-04
Enamine
EN300-1588069-1.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
1g
$1414.0 2023-06-04
Enamine
EN300-1588069-2.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
2.5g
$2771.0 2023-06-04
Enamine
EN300-1588069-5.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
5g
$4102.0 2023-06-04
Enamine
EN300-1588069-10.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
10g
$6082.0 2023-06-04
Enamine
EN300-1588069-50mg
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
50mg
$1188.0 2023-09-23
Enamine
EN300-1588069-100mg
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
100mg
$1244.0 2023-09-23

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Related Literature

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